Cas no 28012-58-0 (1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone)

• Product Name: 1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone
• CAS No: 28012-58-0
• MF: C₁₄H₁₁BrClNO
• MW: 324.60024189949
• CID: 871066
• Update Time: 2026-04-29

1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone
• 1-(4-bromophenyl)-2-[(4-chlorophenyl)amino]ethanone(SALTDATA: FREE)
• N-(4-Bromphenacyl)-p-chloranilin
• 1-(4-BROMOPHENYL)-2-[(4-CHLOROPHENYL)AMINO]ETHANONE

• Inchi： InChI=1S/C14H11BrClNO/c15-11-3-1-10(2-4-11)14(18)9-17-13-7-5-12(16)6-8-13/h1-8,17H,9H2
• InChI Key： OIRRSJPCKIXCNZ-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Br)C(=O)CNC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 322.97100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 29.10000
• LogP: 4.47030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone

1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone: A Comprehensive Overview

1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone, identified by the CAS registry number CAS No. 28012-58-0, is a chemically synthesized compound with a unique structure that has garnered attention in various scientific domains. This compound, often referred to as Compound 28012-58-0, belongs to the class of aromatic ketones and features a bromine atom at the para position of one phenyl ring and a chlorine atom at the para position of another phenyl ring. The presence of these halogens, along with the amino group attached to the ethanone backbone, contributes to its distinct chemical properties and potential applications.

The synthesis of 1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production, making it more accessible for research and industrial applications.

In terms of physical properties, Compound 28012-58-0 exhibits a melting point of approximately 165°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. Its UV-visible spectrum shows strong absorption bands due to the conjugated system formed by the phenyl rings and the amino group, which is a characteristic feature of aromatic compounds with electron-donating or withdrawing groups.

The chemical structure of 1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone makes it a versatile molecule with potential applications in drug discovery, material science, and analytical chemistry. Recent studies have highlighted its role as a building block in synthesizing bioactive molecules with anti-inflammatory and anticancer properties. For instance, researchers have reported that derivatives of this compound exhibit selective inhibition against certain cancer cell lines, suggesting its potential as a lead compound in oncology drug development.

In addition to its biological applications, CAS No. 28012-58-0 has been utilized in the development of advanced materials such as organic semiconductors and sensors. The presence of halogens in its structure enhances its electronic properties, making it suitable for use in thin-film transistor devices and gas sensing applications. Recent breakthroughs in nanotechnology have further expanded its utility in creating high-performance electronic materials.

The environmental impact of 1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone has also been a subject of recent research. Studies have shown that this compound undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. However, further investigations are required to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, CAS No. 28012-58-0, or 1-(4-Bromophenyl)-2-((4-chlorophenyl)amino)ethanone, is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.